2-Oxo-6-(4-(thiophen-3-yl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-(4-thiophen-3-ylbenzoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C20H15N3O2S/c21-10-16-9-17-11-23(7-5-18(17)22-19(16)24)20(25)14-3-1-13(2-4-14)15-6-8-26-12-15/h1-4,6,8-9,12H,5,7,11H2,(H,22,24)
• InChI Key: DINJUZBPOVCFQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)C3=CC=C(C=C3)C4=CSC=C4
• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol

Description

2-Oxo-6-(4-(thiophen-3-yl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H15N3O2S and its molecular weight is 361.42. The purity is usually 95%.
BenchChem offers high-quality 2-Oxo-6-(4-(thiophen-3-yl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Oxo-6-(4-(thiophen-3-yl)benzoyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been utilized in the synthesis of pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives, indicating its versatility in organic chemistry. For instance, 2-Oxo-4-phenyl-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile reacted with various agents like hydrazine hydrate, phenylisothiocyanate, and benzoyl chloride to yield pyrazole[3,4-b]quinolines derivatives and benzo[b][1,8]-naphthyridine derivatives, showcasing its reactivity and utility in complex organic syntheses (Elkholy, 2007).

Structural Characterization and Novel Synthesis Methods

• Innovative methods for synthesizing α-aminated aroyl/acetylnaphthalenes through [4+2] annulations have been developed using this compound. This showcases its role in creating new chemical entities with potential applications in various fields (Singh et al., 2014).
• The compound has also been a key player in synthesizing organic ligands, particularly in reactions involving aminoheteroaryls and other N-nucleophiles. This aspect of research indicates its potential in the development of new ligands for use in coordination chemistry (Kabirifard et al., 2020).

Electrophilic Reactions and Stability Studies

• Research has delved into its reactions with electrophiles, leading to the synthesis of stable 2-thianaphthalene derivatives. This research contributes to our understanding of the stability and reactivity of such compounds under different chemical conditions (Hori et al., 1989).

Potential Biological Applications

• Although your requirements excluded drug use, dosage, and side effects, it's worth noting that similar compounds have been studied for their biological effects. For instance, derivatives of 2-aminothiophene-3-carbonitrile have been explored for antimicrobial and antifungal activities, suggesting a possible avenue for biological applications of the compound (Al-Omran et al., 2002).